N-(6-{[(4-fluorophenyl)methyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide

• IUPAC Name: N-[6-[(4-fluorophenyl)methylsulfanyl]pyridazin-3-yl]cyclopropanecarboxamide
• InChI: InChI=1S/C15H14FN3OS/c16-12-5-1-10(2-6-12)9-21-14-8-7-13(18-19-14)17-15(20)11-3-4-11/h1-2,5-8,11H,3-4,9H2,(H,17,18,20)
• InChI Key: CYFUMIDACIKLKI-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)NC2=NN=C(C=C2)SCC3=CC=C(C=C3)F
• Molecular Formula: C15H14FN3OS
• Molecular Weight: 303.4 g/mol
• CAS No.: 1021227-79-1

Description

This compound is a complex organic molecule with several functional groups. It contains a pyridazine ring, a cyclopropane ring, a carboxamide group, and a sulfanyl group attached to a fluorophenyl group. These functional groups suggest that the compound could have a variety of chemical properties and potential applications.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of a pyridazine ring, a cyclopropane ring, and a carboxamide group would contribute to its three-dimensional structure.

Mechanism of Action

Target of Action

Similar compounds have been found to target enzymes like glucokinase . Glucokinase plays a crucial role in carbohydrate metabolism, acting as a glucose sensor, triggering shifts in metabolism or cell function in response to rising or falling levels of glucose, such as occur after a meal or when fasting .

Mode of Action

This interaction could lead to changes in the biochemical pathways the enzyme is involved in .

Biochemical Pathways

If we consider its potential target, glucokinase, this compound could influence the glycolysis pathway and glucose metabolism .

Pharmacokinetics

Similar compounds are generally absorbed and distributed throughout the body, metabolized, and then excreted . These properties significantly impact the bioavailability of the compound, determining its therapeutic potential .

Result of Action

If the compound acts on glucokinase, it could potentially influence glucose metabolism at a cellular level, affecting energy production and other processes dependent on glucose .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other molecules can impact the compound’s stability and its interaction with its target .

Advantages and Limitations for Lab Experiments

FMCPC has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it has a high binding affinity for its target proteins. Additionally, it is relatively stable in aqueous solutions and is not easily degraded by enzymes or other compounds. The main limitation of FMCPC is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

The future of FMCPC research is promising. It has potential applications in the development of new drugs and therapies, as well as in the study of the structure and function of proteins. Additionally, the use of FMCPC in combination with other compounds could lead to the development of new drug delivery systems. Additionally, FMCPC could be used to study the effects of drugs on various physiological processes, such as inflammation and pain. Finally, FMCPC could be used to study the structure and function of G-protein coupled receptors, which are involved in a variety of physiological processes.

Synthesis Methods

The synthesis of FMCPC is straightforward and can be accomplished through a few simple steps. The first step involves the reaction of 4-fluorophenylmethylsulfanyl chloride with pyridazin-3-amine in the presence of a base, such as potassium carbonate. This reaction yields FMCPC as a white crystalline solid. The second step involves the reaction of FMCPC with cyclopropanecarboxylic acid in the presence of a base, such as sodium hydroxide. This reaction yields FMCPC as a white crystalline solid.

Scientific Research Applications

FMCPC has been studied extensively due to its unique structure and potential applications in medicinal chemistry. It has been used as a tool to study the binding affinity of various drugs to their target proteins. It has also been used to study the structure and function of enzymes, such as proteases. Additionally, FMCPC has been used to study the structure and function of G-protein coupled receptors, which are involved in a variety of physiological processes.